Cas no 790-87-4 (Benzoic acid, 4-[[(2-hydroxyphenyl)methylene]amino]-, methyl ester)

• Product Name: Benzoic acid, 4-[[(2-hydroxyphenyl)methylene]amino]-, methyl ester
• CAS No: 790-87-4
• MF: C₁₅H₁₃NO₃
• MW: 255.268624067307
• CID: 533411
• PubChem ID: 904450
• Update Time: 2025-08-05

Benzoic acid, 4-[[(2-hydroxyphenyl)methylene]amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[(2-hydroxyphenyl)methylene]amino]-, methyl ester
• methyl 4-[(6-oxocyclohexa-2,4-dien-1-ylidene)methylamino]benzoate
• methyl 4-[(2-hydroxyphenyl)methylideneamino]benzoate
• CS-0366133
• 790-87-4
• BS-10380
• methyl 4-{[(1E)-(2-hydroxyphenyl)methylene]amino}benzoate
• AKOS001268932
• Methyl 4-((2-hydroxybenzylidene)amino)benzoate
• DTXSID00425299
• Z57400569

• Inchi： 1S/C15H13NO3/c1-19-15(18)11-6-8-13(9-7-11)16-10-12-4-2-3-5-14(12)17/h2-10,17H,1H3/b16-10+
• InChI Key： DNMJZIFVMMRREY-MHWRWJLKSA-N
• SMILES： OC1C=CC=CC=1/C=N/C1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 255.08959
• Monoisotopic Mass: 255.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.89

Additional information on Benzoic acid, 4-[[(2-hydroxyphenyl)methylene]amino]-, methyl ester

Benzoic Acid, 4-[[(2-Hydroxyphenyl)Methylene]Amino]-, Methyl Ester (CAS No. 790-87-4)

Benzoic acid, 4-[[(2-hydroxyphenyl)methylene]amino]-, methyl ester, also known by its CAS number 790-87-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of aromatic amino acids and is characterized by its unique structural features, which include a benzoic acid moiety substituted with a methylene-amino group and a methyl ester functional group.

The molecular structure of benzoic acid, 4-[[(2-hydroxyphenyl)methylene]amino]-, methyl ester is defined by its benzene ring with substituents at the para position. The key functional groups include the hydroxyl group (-OH) attached to the benzene ring, the methylene-amino group (-CH=N-), and the methyl ester (-COOCH3) group. These functional groups contribute to the compound's chemical reactivity and biological activity.

Recent studies have highlighted the potential of this compound in various applications, particularly in drug discovery and development. The presence of the hydroxyl and amino groups makes it a versatile molecule for further chemical modifications, such as alkylation or acylation, which can enhance its bioavailability or target-specific activity.

In terms of synthesis, benzoic acid, 4-[[(2-hydroxyphenyl)methylene]amino]-, methyl ester can be prepared through a variety of methods, including condensation reactions or coupling reactions involving appropriate starting materials. The choice of synthetic pathway depends on the desired yield, purity, and scalability of the process.

The compound has shown promise in biological assays targeting specific enzymes or receptors. For instance, research has demonstrated its ability to inhibit certain kinases or modulate receptor activity, making it a candidate for further investigation in therapeutic areas such as oncology or neurodegenerative diseases.

In addition to its pharmacological applications, benzoic acid, 4-[[(2-hydroxyphenyl)methylene]amino]-, methyl ester has been explored for its potential in materials science. Its aromatic structure and functional groups make it a candidate for use in polymer synthesis or as a building block for advanced materials with tailored properties.

The latest advancements in computational chemistry have enabled researchers to predict the physicochemical properties and bioavailability of this compound more accurately. Molecular modeling studies have provided insights into its solubility profiles and interactions with biological systems, which are critical factors in drug design.

In conclusion, benzoic acid, 4-[[(2-hydroxyphenyl)methylene]amino]-, methyl ester, with CAS number 790-87-4, represents a valuable molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an attractive target for further research and development in both academic and industrial settings.